Cas no 2138019-18-6 (Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl-
• CAS No: 2138019-18-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5299692
• Update Time: 2025-07-22

Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl-

• Inchi： 1S/C10H16N4O/c1-13(2)10(15)8-6-9-7(11)4-3-5-14(9)12-8/h6-7H,3-5,11H2,1-2H3
• InChI Key： QLYYDTZKZKZUBO-UHFFFAOYSA-N
• SMILES： C12=CC(C(N(C)C)=O)=NN1CCCC2N

Additional information on Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl-

Comprehensive Overview of Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl- (CAS No. 2138019-18-6)

The compound Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl- (CAS No. 2138019-18-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural framework, featuring a pyrazolo[1,5-a]pyridine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications due to the presence of functional groups such as the 4-amino and N,N-dimethyl substituents, which can influence its biological activity and pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds like Pyrazolo[1,5-a]pyridine-2-carboxamide derivatives has surged, driven by their versatility in targeting various biological pathways. This compound's tetrahydro ring system enhances its stability and bioavailability, making it a promising candidate for further investigation. The scientific community has been exploring its potential in addressing unmet medical needs, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases, which are among the most searched topics in pharmaceutical research today.

One of the key advantages of CAS No. 2138019-18-6 lies in its synthetic accessibility and modularity. Chemists can easily modify its structure to optimize its properties, such as solubility, potency, and selectivity. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in drug design. Additionally, the compound's carboxamide moiety provides a handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl-. AI-driven platforms can predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This synergy between computational tools and experimental chemistry is a focal point for many researchers, as evidenced by the increasing number of publications and patents in this domain.

From a commercial perspective, the compound's relevance is underscored by its inclusion in proprietary databases and catalogs of leading chemical suppliers. Its CAS No. 2138019-18-6 serves as a unique identifier, facilitating procurement and collaboration across the global research community. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, the demand for such innovative building blocks is expected to grow.

In conclusion, Pyrazolo[1,5-a]pyridine-2-carboxamide, 4-amino-4,5,6,7-tetrahydro-N,N-dimethyl- represents a compelling area of study with broad implications for drug development. Its structural features, combined with the evolving landscape of medicinal chemistry and AI-assisted research, position it as a molecule of significant interest. Future studies will likely explore its full potential, paving the way for breakthroughs in therapeutic innovation.